Cas no 219489-11-9 (2-{bicyclo3.2.1oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{bicyclo3.2.1oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 219489-11-9
• MF: C₁₄H₂₃BO₂
• MW: 234.142224550247
• MDL: MFCD34575655
• CID: 5463530
• PubChem ID: 18678848
• Update Time: 2025-07-18

2-{bicyclo3.2.1oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z5125285994
• 2-{bicyclo[3.2.1]oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{bicyclo[3.2.1]oct-2-en-3-yl}-4,4,5,5-tetramethyl- 1,3,2-dioxaborolane
• 2-{bicyclo3.2.1oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD34575655
• Inchi： 1S/C14H23BO2/c1-13(2)14(3,4)17-15(16-13)12-8-10-5-6-11(7-10)9-12/h8,10-11H,5-7,9H2,1-4H3
• InChI Key： DKWMVCYCEUWFSN-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3CCC(C2)C3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 234.1791101 g/mol
• Monoisotopic Mass: 234.1791101 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.14
• Topological Polar Surface Area: 18.5

Additional information on 2-{bicyclo3.2.1oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-{bicyclo[3.2.1]oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 219489-11-9) in Chemical Biology and Pharmaceutical Research

The compound 2-{bicyclo[3.2.1]oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 219489-11-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of boron-containing therapeutics. Its unique structural features, including the bicyclic framework and the dioxaborolane moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthetic utility of 219489-11-9 in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the construction of complex organic molecules. Researchers have demonstrated its efficacy in forming carbon-carbon bonds under mild conditions, enabling the efficient synthesis of novel drug candidates. The compound's stability and reactivity profile have been optimized through systematic modifications of reaction parameters, leading to improved yields and selectivity in various synthetic protocols.

In the realm of drug discovery, 219489-11-9 has shown promise as a precursor for the development of boron-based protease inhibitors. Several research groups have reported its incorporation into peptidomimetic structures targeting essential viral and bacterial enzymes. The ability of boron to form reversible covalent bonds with active-site residues has been exploited to design potent inhibitors with enhanced binding affinity and specificity. These findings open new avenues for addressing drug resistance in infectious diseases.

Structural characterization of 219489-11-9 and its derivatives has been achieved through advanced analytical techniques, including X-ray crystallography and NMR spectroscopy. These studies have provided valuable insights into the conformational preferences of the bicyclic system and the electronic properties of the boronic ester functionality. Such structural information is crucial for rational drug design and the optimization of pharmacological properties.

Recent pharmacological evaluations have revealed that derivatives of 219489-11-9 exhibit promising activity against various disease targets. In particular, modifications of the bicyclic core have led to compounds with improved bioavailability and metabolic stability. Structure-activity relationship (SAR) studies have identified key structural features responsible for biological activity, guiding the design of next-generation therapeutic agents.

The compound has also found applications in materials science, particularly in the development of boron-containing polymers with unique electronic and optical properties. Researchers have utilized 219489-11-9 as a monomer for the synthesis of conjugated polymers with potential applications in organic electronics and sensing technologies.

Future research directions for 219489-11-9 include exploring its potential in targeted drug delivery systems, where the boronic acid functionality can be exploited for pH-responsive release mechanisms. Additionally, the development of novel catalytic systems incorporating this scaffold may lead to more efficient synthetic methodologies for complex molecule construction.

In conclusion, 2-{bicyclo[3.2.1]oct-2-en-3-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (219489-11-9) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its diverse applications span from medicinal chemistry to materials science, with ongoing investigations continuing to uncover new possibilities for this structurally unique boronic ester derivative.